Cas no 922984-25-6 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 922984-25-6
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 5497917
• Update Time: 2025-05-26

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C21H20N2O5S2/c1-14(24)20-19(15-6-4-3-5-7-15)23-21(29-20)22-18(25)12-13-30(26,27)17-10-8-16(28-2)9-11-17/h3-11H,12-13H2,1-2H3,(H,22,23,25)
• InChI Key： PNBXKEKFZALBOW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(C)=O)S1)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Research Brief on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 922984-25-6)

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 922984-25-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and sulfonyl moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role in targeting specific pathways involved in inflammatory diseases, cancer, and metabolic disorders.

The synthesis and structural characterization of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide have been detailed in recent publications, highlighting its stability and bioavailability. The compound's molecular structure suggests a high affinity for sulfonylurea receptors and other protein targets, making it a promising candidate for drug development. Computational docking studies have further supported these findings, demonstrating favorable binding energies with key enzymes such as COX-2 and PI3K.

In vitro and in vivo studies have provided preliminary evidence of the compound's efficacy. For instance, research conducted on murine models of inflammation showed significant reduction in pro-inflammatory cytokines upon administration of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide. Additionally, its anti-proliferative effects on certain cancer cell lines have been documented, with mechanisms involving apoptosis induction and cell cycle arrest. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide. Recent pharmacokinetic studies have indicated moderate oral bioavailability and a need for further structural modifications to enhance its metabolic stability. Researchers are also investigating its potential off-target effects to ensure safety and specificity in clinical applications.

In conclusion, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide represents a compelling area of research in chemical biology. Its diverse biological activities and potential therapeutic applications warrant further investigation, particularly in the context of structure-activity relationship (SAR) studies and preclinical trials. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in more complex disease models.